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Compound of Interest

Compound Name: Omeprazole-N-oxide

Cat. No.: B194791 Get Quote

Essential Safety and Handling Guide for
Omeprazole-N-oxide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Omeprazole-N-oxide in a laboratory setting. The information is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and minimize exposure risks.

Hazard Identification and Safety Precautions
Omeprazole-N-oxide is a metabolite of the proton pump inhibitor omeprazole and should be

handled as a potentially hazardous substance.[1][2] It is classified as an irritant and may be

harmful if swallowed, inhaled, or comes into contact with skin or eyes.[3]

Primary Hazards:

Irritant: Causes skin, eye, and respiratory system irritation.[3][4]

Acute Toxicity: Harmful if swallowed.[3]

Sensitization: May cause an allergic skin reaction.[3]
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The consistent use of appropriate personal protective equipment is mandatory to prevent

exposure.

PPE Category Specification

Eye Protection

Safety glasses with side shields or chemical

safety goggles approved under standards such

as NIOSH (US) or EN 166 (EU).[5][6]

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).[4] Gloves should be inspected

before use and disposed of properly after

handling.

Body Protection

A laboratory coat must be worn to protect skin

and clothing.[4][7] For large spills, a full suit may

be necessary.[4]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved dust respirator should be used,

especially when handling the solid form where

dust may be generated.[4][6] Ensure adequate

ventilation to keep airborne contaminants below

exposure limits.[4]

Operational Handling Procedures
Adherence to the following step-by-step procedures will ensure the safe handling of

Omeprazole-N-oxide during routine laboratory operations.

Preparation and Weighing:

Designated Area: Conduct all handling of solid Omeprazole-N-oxide in a designated area,

such as a chemical fume hood or a ventilated enclosure, to control dust.

Pre-Handling Check: Before handling, ensure that an eyewash station and safety shower are

readily accessible.[6]

Donning PPE: Put on all required PPE as specified in the table above.
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Weighing: When weighing the solid compound, use a balance inside a ventilated enclosure if

possible. Handle with care to avoid generating dust.

Dissolving: Omeprazole-N-oxide is soluble in DMSO at approximately 1 mg/ml.[1] When

preparing a stock solution, dissolve the solid in the chosen solvent, purging with an inert gas.

[1]

General Handling:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[8]

Do not eat, drink, or smoke in areas where Omeprazole-N-oxide is handled.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

place.[6] Recommended storage is at -20°C for long-term stability or +4°C for shorter

periods.[1][9]

Spill and Emergency Procedures
Immediate and appropriate response to spills is critical to prevent exposure and contamination.

Small Spills (Solid):

Evacuate and Secure: Restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Clean-up: Carefully sweep up the solid material, avoiding dust generation. Place the spilled

material and any contaminated cleaning materials into a designated, labeled hazardous

waste container.[5]

Large Spills:

Evacuate: Immediately evacuate the area.

Ventilate: Increase ventilation to the area if it is safe to do so.
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Personal Protection: For large spills, wear splash goggles, a full suit, a dust respirator, boots,

and gloves.[4] A self-contained breathing apparatus (SCBA) may be necessary.[4]

Containment: Prevent the spilled material from entering drains or waterways.[10]

Clean-up: Follow established institutional procedures for large chemical spills. Contact your

institution's environmental health and safety (EHS) department for guidance.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present.[4] Seek medical attention.[4]

Skin Contact

Immediately flush the affected skin with plenty of

water.[4] Remove contaminated clothing and

shoes.[4] Wash clothing before reuse.[4] If

irritation persists, seek medical attention.

Inhalation

Move the person to fresh air.[4] If breathing is

difficult, give oxygen.[4] If the person is not

breathing, give artificial respiration.[4] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[4] Never give anything

by mouth to an unconscious person.[4] Rinse

the mouth with water and seek immediate

medical attention.[5]

Disposal Plan
Proper disposal of Omeprazole-N-oxide and associated waste is crucial to protect personnel

and the environment.

Waste Segregation and Collection:
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Designated Container: All Omeprazole-N-oxide waste, including unused product and

contaminated materials (e.g., gloves, weighing paper, pipette tips), must be collected in a

designated and clearly labeled hazardous waste container.[7]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name

"Omeprazole-N-oxide," and any other information required by local and institutional

regulations.[7]

Container Type: The waste container must be compatible with the chemical and have a

secure lid to prevent spills.[7]

Disposal Procedure:

Dispose of the hazardous waste through a licensed and approved waste disposal contractor.

Do not dispose of Omeprazole-N-oxide down the drain or in the regular trash.

All disposal practices must comply with federal, state, and local regulations.[10]

Visual Workflow for Safe Handling of Omeprazole-N-
oxide
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Omeprazole-N-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. caymanchem.com [caymanchem.com]

3. Omeprazole-N-oxide | C17H19N3O4S | CID 10992053 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

5. s3.amazonaws.com [s3.amazonaws.com]

6. fishersci.com [fishersci.com]

7. benchchem.com [benchchem.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. Omeprazole N-Oxide | CAS 176219-04-8 | LGC Standards [lgcstandards.com]

10. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Omeprazole-N-oxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194791#personal-protective-equipment-for-handling-
omeprazole-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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